Cas no 2227677-51-0 (rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol
• CAS No: 2227677-51-0
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5835181
• PubChem ID: 165603238
• Update Time: 2025-06-11

rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol
• 2227677-51-0
• EN300-1636826

• Inchi： 1S/C7H11N3O2/c1-10-4-8-7(9-10)5-2-12-3-6(5)11/h4-6,11H,2-3H2,1H3/t5-,6-/m1/s1
• InChI Key： GUWFHKDRGSMNLS-PHDIDXHHSA-N
• SMILES： O1C[C@H]([C@H](C2N=CN(C)N=2)C1)O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 60.2Ų

Additional information on rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol

Comprehensive Overview of rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol (CAS No. 2227677-51-0)

The compound rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol (CAS No. 2227677-51-0) is a chiral molecule featuring a unique structural framework combining a 1,2,4-triazole ring and an oxolane (tetrahydrofuran) moiety. This stereochemically complex molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The presence of both 3R and 4S stereocenters in its racemic form adds to its synthetic versatility, making it a subject of interest for enantioselective synthesis studies.

In recent years, the demand for triazole-containing compounds has surged, driven by their widespread applications in drug discovery and crop protection. Researchers frequently search for "synthesis of chiral oxolane derivatives" or "1,2,4-triazole pharmacological activities," reflecting the growing curiosity about this chemical space. The rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol exemplifies this trend, as its hybrid structure bridges heterocyclic chemistry and stereochemical complexity—two hot topics in modern organic synthesis.

From a biochemical perspective, the methyl-1H-1,2,4-triazole subunit is known to participate in hydrogen bonding interactions with biological targets, which explains why queries like "triazole-protein binding mechanisms" frequently appear in scientific literature databases. Meanwhile, the oxolan-3-ol segment contributes to the molecule's solubility profile, addressing another common research question: "how to improve water solubility of heterocyclic compounds." These attributes make CAS No. 2227677-51-0 a compelling case study for medicinal chemistry optimization strategies.

The synthetic accessibility of rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol has been explored through various routes, with particular emphasis on stereocontrol during the formation of the oxolane ring. Current methodological developments align with industry demands for "green chemistry approaches to chiral synthesis," as evidenced by the compound's appearance in catalysis studies. Its 1-methyl-1H-1,2,4-triazol-3-yl group can be introduced via click chemistry-inspired transformations, a technique dominating recent publications on "modular heterocycle assembly."

Analytical characterization of this compound typically involves advanced techniques such as chiral HPLC for enantiomeric purity assessment and X-ray crystallography for absolute configuration confirmation—methods frequently searched by quality control specialists. The thermal stability of the oxolan-3-ol framework has also been investigated in response to queries about "heterocycle stability under process conditions," revealing robust performance in various pharmaceutical formulation scenarios.

In material science applications, the balanced lipophilicity profile of rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol makes it an interesting candidate for polymer modification studies. Researchers examining "triazole-based functional materials" have documented its potential as a building block for specialty polymers, capitalizing on the 1,2,4-triazole ring's coordination properties and the oxolane group's conformational flexibility.

Patent landscape analysis shows increasing protection around triazole-oxolane hybrids, with CAS No. 2227677-51-0 appearing in several applications related to kinase inhibition. This aligns with trending searches for "new kinase inhibitor scaffolds" in oncology research. The compound's 3-hydroxyoxolane segment particularly interests drug designers looking for "bioisosteres for carbohydrate motifs," demonstrating its relevance in current lead optimization paradigms.

Environmental fate studies of similar N-methyltriazole derivatives indicate favorable biodegradation profiles, addressing growing concerns about "persistent organic pollutants" in chemical development. The rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol structure contains no problematic halogen substituents, making it attractive for projects requiring "sustainable heterocyclic chemistry"—a phrase showing exponential growth in scholarly search engines.

From a regulatory standpoint, the compound's status as a non-controlled substance facilitates its use across multiple jurisdictions, unlike many azole-class compounds facing increasing restrictions. This regulatory flexibility responds to frequent industry inquiries about "compliant heterocyclic building blocks" for global pharmaceutical supply chains. The 2227677-51-0 identifier has consequently appeared in several regulatory submissions as a synthetic intermediate.

Future research directions for rac-(3R,4S)-4-(1-methyl-1H-1,2,4-triazol-3-yl)oxolan-3-ol may explore its potential in proteolysis targeting chimeras (PROTACs) design, given the 1,2,4-triazole's ability to coordinate metal ions crucial for E3 ligase recruitment. This prospect connects with booming searches for "new PROTAC linker chemistry" in targeted protein degradation studies. Additionally, its chiral oxolan-3-ol core could inspire novel asymmetric catalysis approaches, another rapidly evolving field in synthetic methodology.